8-azido-5,6,7,8-tetrahydroquinoline
Description
5,6,7,8-Tetrahydroquinoline is a type of organic compound . It’s also known as 2,3-Cyclohexenopyridine . 8-Acetyl-5,6,7,8-tetrahydroquinoline is a derivative of tetrahydroquinoline .
Synthesis Analysis
The synthesis of 5,6,7,8-tetrahydroquinolines has been studied extensively . The condensation of 2-ethoxy-2,3-tetramethylene-3,4-dihydro-l,2-pyran with acetal and ethyl orthoformate was studied . The condensation products react with ammonia on γ-aluminum oxide to form the corresponding tetrahydroquinolines .Molecular Structure Analysis
The molecular weight of 5,6,7,8-tetrahydroquinoline is 133.1903 . The IUPAC Standard InChI is InChI=1S/C9H11N/c1-2-6-9-8(4-1)5-3-7-10-9/h3,5,7H,1-2,4,6H2 .Chemical Reactions Analysis
Reactions of the 8-lithio-derivative of 5,6,7,8-tetrahydroquinolines with trimethylsilyl isocyanate and isothiocyanate, followed by mild hydrolysis, provide a convenient one-step synthesis of 5,6,7,8-tetrahydroquinoline-8-carboxamides and thio-carboxamides respectively .Physical And Chemical Properties Analysis
The physical and chemical properties of 5,6,7,8-tetrahydroquinoline have been studied . It has a molar mass of 133.194 .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 8-azido-5,6,7,8-tetrahydroquinoline involves the conversion of a commercially available starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2,3,4,5-tetrahydroquinoline", "Sodium azide", "Sulfuric acid", "Sodium nitrite", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Conversion of 2,3,4,5-tetrahydroquinoline to 2,3,4,5-tetrahydroquinoline-N-oxide using hydrogen peroxide and sulfuric acid", "Step 2: Reduction of 2,3,4,5-tetrahydroquinoline-N-oxide to 2,3,4,5-tetrahydroquinoline using sodium dithionite", "Step 3: Diazotization of 2,3,4,5-tetrahydroquinoline using sodium nitrite and hydrochloric acid to form 2,3,4,5-tetrahydroquinoline diazonium chloride", "Step 4: Reaction of 2,3,4,5-tetrahydroquinoline diazonium chloride with sodium azide in ethanol to form 8-azido-5,6,7,8-tetrahydroquinoline", "Step 5: Purification of the product using column chromatography and recrystallization from ethanol and water" ] } | |
CAS RN |
1374781-10-8 |
Molecular Formula |
C9H10N4 |
Molecular Weight |
174.2 |
Purity |
95 |
Origin of Product |
United States |
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